Cas no 1263166-92-2 (8-(+)-biotinylamino-3,6-dioxa-octyl (1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-ylm ethyl carbamate)

• Product Name: 8-(+)-biotinylamino-3,6-dioxa-octyl (1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-ylm ethyl carbamate
• CAS No: 1263166-92-2
• MF: C₂₉H₄₆N₄O₇S
• MW: 594.763146877289
• CID: 3160504
• PubChem ID: 57403826
• Update Time: 2025-07-31

8-(+)-biotinylamino-3,6-dioxa-octyl (1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-ylm ethyl carbamate Chemical and Physical Properties

Names and Identifiers

• 8-(+)-biotinylamino-3,6-dioxa-octyl (1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-ylm ethyl carbamate
• F82653
• HY-130924
• BCN-PEG3-Biotin
• AKOS040742999
• 1263166-92-2
• T17529
• MS-30572
• [(1S,8R)-9-bicyclo[6.1.0]non-4-ynyl]methyl N-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• (1R,8S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyl 19-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-15-oxo-5,8,11-trioxa-2,14-diazanonadecanoate
• CHEMBL1949716
• PD171061
• CS-0119054

• Inchi： 1S/C29H46N4O7S/c34-26(10-6-5-9-25-27-24(20-41-25)32-28(35)33-27)30-11-13-37-15-17-39-18-16-38-14-12-31-29(36)40-19-23-21-7-3-1-2-4-8-22(21)23/h21-25,27H,3-20H2,(H,30,34)(H,31,36)(H2,32,33,35)/t21-,22+,23?,24-,25-,27-/m0/s1
• InChI Key： LZIHJLCCQAFQSO-MSBMMZNKSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCNC(=O)OCC1[C@@H]3CCC#CCC[C@@H]31)=O)NC(N2)=O

Computed Properties

• Exact Mass: 594.30872099g/mol
• Monoisotopic Mass: 594.30872099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 20
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 162Ų

Additional information on 8-(+)-biotinylamino-3,6-dioxa-octyl (1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-ylm ethyl carbamate

Compound CAS No 1263166-92-2: 8-(+)-Biotinylamino-3,6-Dioxa-Octyl (1R,8S,9s)-Bicyclo[6.1.0]Non-4-Yn-9-Ylm Ethyl Carbamate

The compound with CAS No 1263166-92-2, known as 8-(+)-Biotinylamino-3,6-Dioxa-Octyl (1R,8S,9s)-Bicyclo[6.1.0]Non-4-Yn-9-Ylm Ethyl Carbamate, is a highly specialized molecule with significant potential in the fields of drug delivery and diagnostic tools. This compound is a derivative of biotin, a water-soluble B-vitamin that plays a crucial role in various biochemical processes. The integration of biotin into this molecule enhances its ability to interact with streptavidin or avidin proteins, making it an ideal candidate for applications in bioconjugation and immunoassays.

Structure and Synthesis

The molecular structure of 8-(+)-Biotinylamino-3,6-Dioxa-Octyl (1R,8S,9s)-Bicyclo[6.1.0]Non-4-Yn-9-Ylm Ethyl Carbamate is characterized by a bicyclic framework with a nonane skeleton and a triple bond at the 4-position. The presence of the biotin moiety at the 8-position introduces a unique functionality that enables specific interactions with biotin-binding proteins. The synthesis of this compound involves a multi-step process that includes cyclization reactions and stereo-specific substitutions to achieve the desired stereochemistry at the 1R, 8S, and 9s positions.

Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high stereoselectivity. Researchers have employed methodologies such as enantioselective cycloadditions and asymmetric catalysis to synthesize this compound in enantiopure form. These techniques not only enhance the yield but also ensure the purity required for biomedical applications.

Biological Activity and Applications

The biological activity of CAS No 1263166-92-2 is primarily attributed to its ability to serve as a linker in bioconjugate chemistry. The integration of biotin into its structure allows it to act as a "molecular glue" between streptavidin/avidin and other biomolecules such as antibodies or enzymes. This property makes it invaluable in the development of diagnostic assays where precise detection and quantification are critical.

In addition to its role in diagnostics, this compound has shown potential in targeted drug delivery systems. By conjugating therapeutic agents to streptavidin or avidin via this biotin-containing molecule, researchers can achieve site-specific delivery of drugs to target tissues or cells. This approach minimizes systemic toxicity and enhances therapeutic efficacy.

Recent studies have explored the use of CAS No 1263166-92-2 in the context of nanotechnology for drug delivery. Researchers have incorporated this compound into lipid nanoparticles or polymeric micelles to create biodegradable drug carriers with enhanced stability and targeting capabilities.

Future Directions and Research Opportunities

The future of CAS No 1263166-92_ is promising, with ongoing research focusing on optimizing its properties for diverse applications. Scientists are investigating methods to improve its stability under physiological conditions while maintaining its biotin-dependent functionality.

Preliminary results from in vivo studies suggest that this compound exhibits minimal toxicity at therapeutic concentrations, making it suitable for long-term applications such as sustained-release drug delivery systems or chronic disease management.

In conclusion, CAS No 12631_ stands out as a versatile tool in modern biomedical research, offering innovative solutions for diagnostics and therapy delivery. Its unique chemical structure combined with cutting-edge synthetic methodologies positions it as a key player in advancing personalized medicine and precision healthcare.